Cas no 113395-84-9 (Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-3-[[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,(3R,4aR,12aS)- (9CI))

Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-3-[[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,(3R,4aR,12aS)- (9CI) structure

113395-84-9 structure

Product Name:Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-3-[[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,(3R,4aR,12aS)- (9CI)

CAS No:113395-84-9

MF:C₄₉H₆₂O₁₈

MW:939.005796909332

CID:203566

PubChem ID:3086550

Update Time:2025-04-19

Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-3-[[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,(3R,4aR,12aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-3-[[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,(3R,4aR,12aS)- (9CI)
- 9-[(2S,3S,4R,5S)-3,4-dihydroxy-6-methyl-5-[6-methyl-5-(6-methyl-5-oxooxan-2-yl)oxyoxan-2-yl]oxan-2-yl]-4a,8,12b-trihydroxy-3-methyl-3-[6-methyl-5-(6-methyl-5-oxooxan-2-yl)oxyoxan-2-yl]oxy-2,4-dihydrob
- Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-
- Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R...
- grincamycin
- 9-(2,6-Dideoxy-4-O-((2S-(2alpha,5beta(2S*,6R*),6beta))-tetrahydro-6-methyl-5-((tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl)oxy)-2H-pyran-2-yl)-beta-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-3-((tetrahydro-6-methyl-5-((tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl)oxy)-2H-pyran-2-yl)oxy)benz(a)anthracene-1,7,12(2H)-trione (3R-(3alpha(2S*,5S*(2R*,6S*),6S*),4aalpha,12aalpha))-
- Benz(a)anthracene-1,7,12(
- 9-[(2S,3S,4R,5S)-3,4-dihydroxy-6-methyl-5-[6-methyl-5-(6-methyl-5-oxooxan-2-yl)oxyoxan-2-yl]oxan-2-yl]-4a,8,12b-trihydroxy-3-methyl-3-[6-methyl-5-(6-methyl-5-oxooxan-2-yl)oxyoxan-2-yl]oxy-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
- 113395-84-9
- Inchi： 1S/C49H62O18/c1-21-29(50)9-14-35(61-21)65-31-11-12-33(60-23(31)3)38-25(5)64-46(45(57)44(38)56)28-8-7-26-39(42(28)54)41(53)27-17-18-48(58)20-47(6,19-34(52)49(48,59)40(27)43(26)55)67-37-16-13-32(24(4)63-37)66-36-15-10-30(51)22(2)62-36/h7-8,17-18,21-25,31-33,35-38,44-46,54,56-59H,9-16,19-20H2,1-6H3/t21?,22?,23?,24?,25?,31?,32?,33?,35?,36?,37?,38-,44+,45-,46-,47?,48?,49?/m0/s1
- InChI Key： IXPHWNDNFODHFL-NNVSXWABSA-N
- SMILES： O1[C@@H](C2C=CC3=C(C=2O)C(C2C=CC4(CC(C)(CC(C4(C=2C3=O)O)=O)OC2CCC(C(C)O2)OC2CCC(C(C)O2)=O)O)=O)[C@H]([C@@H]([C@@H](C1C)C1CCC(C(C)O1)OC1CCC(C(C)O1)=O)O)O

Computed Properties

Exact Mass: 938.39366
Monoisotopic Mass: 938.394
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 67
Rotatable Bond Count: 8
Complexity: 2040
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 14
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 260Å²

Experimental Properties

Density: 1.45
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.631
PSA: 260.34

Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-3-[[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,(3R,4aR,12aS)- (9CI) Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

Related Categories

113395-84-9 (Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-3-[[(2S,5S,6S)-tetrahydro-6-methyl-5-[[(2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,(3R,4aR,12aS)- (9CI)) Related Products

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